Cas no 61294-95-9 (2H-Isoindole-1-carboxylic acid, 5-chloro-3-phenyl-, ethyl ester)

• Product Name: 2H-Isoindole-1-carboxylic acid, 5-chloro-3-phenyl-, ethyl ester
• CAS No: 61294-95-9
• MF: C₁₇H₁₄ClNO₂
• MW: 299.751563549042
• CID: 485450
• PubChem ID: 54174784
• Update Time: 2025-04-19

2H-Isoindole-1-carboxylic acid, 5-chloro-3-phenyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2H-Isoindole-1-carboxylic acid, 5-chloro-3-phenyl-, ethyl ester
• ethyl 5-chloro-3-phenyl-2H-isoindole-1-carboxylate
• OXNBOFRFSMIKOK-UHFFFAOYSA-N
• SCHEMBL11542818
• 5-chloro-3-phenyl-isoindole-1-carboxylic acid ethyl ester
• 5-chloro-3-phenyisoindole-1carboxylic acid ethyl ester
• 61294-95-9
• 5-chloro-3-phenylisoindole-1-carboxylic acid ethyl ester
• DTXSID00709526

• Inchi： 1S/C17H14ClNO2/c1-2-21-17(20)16-13-9-8-12(18)10-14(13)15(19-16)11-6-4-3-5-7-11/h3-10,19H,2H2,1H3
• InChI Key： OXNBOFRFSMIKOK-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C(=O)OCC)NC(C3C=CC=CC=3)=C2C=1

Computed Properties

• Exact Mass: 299.07142
• Monoisotopic Mass: 299.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 42.1Ų

Experimental Properties

• PSA: 42.09